Cas no 223118-55-6 (1H-Azepine-1-carboxylic acid, hexahydro-2-thioxo-, 1,1-dimethylethyl ester)

1H-Azepine-1-carboxylic acid, hexahydro-2-thioxo-, 1,1-dimethylethyl ester structure
223118-55-6 structure
Product Name:1H-Azepine-1-carboxylic acid, hexahydro-2-thioxo-, 1,1-dimethylethyl ester
CAS No:223118-55-6
MF:C11H19NO2S
MW:229.339061975479
CID:244472
Update Time:2024-01-26

1H-Azepine-1-carboxylic acid, hexahydro-2-thioxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-carboxylic acid, hexahydro-2-thioxo-, 1,1-dimethylethyl ester
    • 1H-Azepine-1-carboxylic acid, hexahydro-2-thioxo-, 1,1-dimethylethyl ester
    • Inchi: 1S/C11H19NO2S/c1-11(2,3)14-10(13)12-8-6-4-5-7-9(12)15/h4-8H2,1-3H3
    • InChI Key: FOWRQMYISSWDRF-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCCCC1=S

Computed Properties

  • Exact Mass: 229.114
  • Monoisotopic Mass: 229.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.6A^2

Experimental Properties

  • Density: 1.10±0.1 g/cm3(Predicted)
  • Boiling Point: 293.6±23.0 °C(Predicted)
  • pka: -2.51±0.20(Predicted)

1H-Azepine-1-carboxylic acid, hexahydro-2-thioxo-, 1,1-dimethylethyl ester Related Literature

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